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For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Methoxy-4-methylphenol is an aromatic organic compound characterized by a phenol ring

substituted with a methoxy group and a methyl group. As a member of the cresol family, it

shares a foundational structure with its isomers, which play significant roles in various industrial

and biological processes. This guide provides a detailed exploration of 3-Methoxy-4-
methylphenol, with a focus on its nomenclature, physicochemical properties, and potential

applications, offering a valuable resource for professionals in research and development. While

this document centers on the 3-methoxy-4-methyl isomer, comparative insights into its more

commercially prevalent isomer, 2-methoxy-4-methylphenol (creosol), are provided to offer a

broader context within this class of compounds.

Nomenclature and Identification
The systematic identification of a chemical compound is crucial for unambiguous

communication in scientific and industrial contexts. 3-Methoxy-4-methylphenol is identified by

several names and registry numbers, which are essential for database searches and regulatory

compliance.
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The International Union of Pure and Applied Chemistry (IUPAC) name for this compound is 3-
methoxy-4-methylphenol[1]. This name precisely describes the arrangement of the functional

groups on the phenol ring.

A variety of synonyms and alternative names are used in literature and commercial listings.

These include:

4-methyl-3-(methyloxy)phenol[1]

B-Methoxy-4-methylphenol[1]

It is critical to distinguish 3-Methoxy-4-methylphenol from its isomers, as they may have

different properties and applications. The most common isomer is 2-Methoxy-4-methylphenol,

which is widely known as creosol[2][3]. Other synonyms for creosol include 4-Methylguaiacol

and Valspice[2]. Another isomer is 4-methoxy-3-methylphenol[4][5].

For precise identification, the CAS Registry Number is the standard.

3-Methoxy-4-methylphenol: 19217-50-6[1]

2-Methoxy-4-methylphenol (Creosol): 93-51-6[2][6][7]

4-Methoxy-3-methylphenol: 14786-82-4[4][5][8]

The following table summarizes the key identifiers for 3-Methoxy-4-methylphenol and its

common isomers.
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Identifier
3-Methoxy-4-
methylphenol

2-Methoxy-4-
methylphenol
(Creosol)

4-Methoxy-3-
methylphenol

IUPAC Name
3-methoxy-4-

methylphenol[1]

2-methoxy-4-

methylphenol[2]

4-methoxy-3-

methylphenol[5]

Common Synonyms

4-methyl-3-

(methyloxy)phenol, B-

Methoxy-4-

methylphenol[1]

Creosol, 4-

Methylguaiacol, p-

Creosol, 2-Methoxy-p-

cresol[2][3][9]

3-methyl-4-

methoxyphenol[5]

CAS Registry Number 19217-50-6[1] 93-51-6[2] 14786-82-4[4][5][8]

Molecular Formula C₈H₁₀O₂[1] C₈H₁₀O₂[2] C₈H₁₀O₂[4][5]

Molecular Weight 138.16 g/mol [1] 138.16 g/mol [2] 138.16 g/mol [5]

Chemical Structure and Physicochemical Properties
The arrangement of the methoxy and methyl groups on the phenol ring dictates the

physicochemical properties of 3-Methoxy-4-methylphenol, influencing its reactivity, solubility,

and biological activity.

Chemical Structure
The structure of 3-Methoxy-4-methylphenol consists of a benzene ring with a hydroxyl (-OH)

group, a methoxy (-OCH₃) group at position 3, and a methyl (-CH₃) group at position 4.

Caption: Chemical structure of 3-Methoxy-4-methylphenol.

Physicochemical Properties
The following table summarizes the key physicochemical properties of 3-Methoxy-4-
methylphenol.
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Property Value Source

Molecular Formula C₈H₁₀O₂ PubChem[1]

Molecular Weight 138.16 g/mol PubChem[1]

Appearance

Data not readily available;

isomers are colorless to

yellowish liquids or solids.

N/A

Boiling Point

Data not readily available;

isomer 2-Methoxy-4-

methylphenol boils at 221 °C.

Wikipedia[2]

Melting Point

Data not readily available;

isomer 2-Methoxy-4-

methylphenol melts at 5.5 °C.

Wikipedia[2]

Solubility

Expected to be slightly soluble

in water, soluble in organic

solvents.

General chemical principles

XLogP3 2.4 PubChem[1]

Potential Applications and Research Interest
While specific applications for 3-Methoxy-4-methylphenol are not as extensively documented

as for its isomer creosol, its chemical structure suggests potential utility in several areas of

research and development. Phenolic compounds, in general, are known for their antioxidant

properties, and the specific substitutions on the aromatic ring of 3-Methoxy-4-methylphenol
could modulate this activity, making it a candidate for investigation in materials science and as

a potential intermediate in the synthesis of more complex molecules.

For context, its isomer, creosol (2-Methoxy-4-methylphenol), is a component of creosote and is

known to be a less toxic disinfectant compared to phenol[2]. It is found in sources such as coal

tar, wood creosote, and is a reduction product of vanillin[2]. Creosol is also found in tequila and

as glycosides in green vanilla beans[2]. It is used in the preparation of renewable bis(cyanate)

esters and has a characteristic sweet-spicy, phenolic-leathery odor with vanilla-like undertones,

making it useful in the fragrance industry[6].
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The isomer 4-methoxy-3-methylphenol is also known as guaiacol and is recognized for its

smoky, medicinal odor[4]. It has applications as a precursor in the synthesis of vanillin, in

pharmaceuticals for its potential antioxidant and anti-inflammatory properties, and in the food

industry as a preservative and flavoring agent[4].

Given the established applications of its isomers, it is plausible that 3-Methoxy-4-
methylphenol could be explored for similar uses, particularly in areas where a different

substitution pattern might confer advantageous properties, such as altered reactivity, solubility,

or biological activity. Further research is needed to fully elucidate the potential of this specific

isomer.

Experimental Protocols
Detailed experimental protocols for the synthesis or application of 3-Methoxy-4-methylphenol
are not widely available in public literature. However, general synthetic routes to substituted

phenols can be adapted. A potential synthetic workflow is outlined below.

Starting Material
(e.g., 4-methylphenol) Nitration Reduction of Nitro Group Diazotization Hydrolysis of Diazonium Salt Methylation Purification

(e.g., Chromatography)
Characterization
(NMR, MS, IR)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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